5-chloro-N-(3,5-dichlorophenyl)-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide

• IUPAC Name: 5-chloro-N-(3,5-dichlorophenyl)-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H12Cl3F3N2O2/c21-13-5-14(22)7-16(6-13)27-18(29)17-8-15(23)10-28(19(17)30)9-11-2-1-3-12(4-11)20(24,25)26/h1-8,10H,9H2,(H,27,29)
• InChI Key: LMOOOXLAHGXWDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CN2C=C(C=C(C2=O)C(=O)NC3=CC(=CC(=C3)Cl)Cl)Cl
• Molecular Formula: C20H12Cl3F3N2O2
• Molecular Weight: 475.7 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a carboxamide group, and a trifluoromethyl group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the trifluoromethyl group, and the formation of the carboxamide group. The exact methods would depend on the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, a planar, aromatic ring, would likely contribute to the compound’s stability. The electronegative trifluoromethyl group could influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The pyridine ring is a common site for substitution reactions, while the carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Appropriate safety precautions should be taken when working with this compound.

Future Directions

The future directions for research on this compound could include exploring its potential applications, studying its reactivity under various conditions, and developing more efficient methods for its synthesis.